Cas no 2138135-69-8 (3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid)

• Product Name: 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid
• CAS No: 2138135-69-8
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 6508075
• PubChem ID: 165449329
• Update Time: 2025-05-20

3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid
• 2138135-69-8
• EN300-716473
• 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid

• Inchi： 1S/C12H14O2S/c1-6-4-8(6)10-5-9(10)7-2-3-15-11(7)12(13)14/h2-3,6,8-10H,4-5H2,1H3,(H,13,14)
• InChI Key： ZXZUQQQSIYQLGB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1CC1C1CC1C

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid

3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic Acid: A Comprehensive Overview

3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid, with the CAS number NO 2138135-69-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclopropyl group and a carboxylic acid functional group. The presence of the thiophene ring imparts aromaticity and potential electronic properties, while the cyclopropyl groups introduce strain and unique reactivity.

The synthesis of this compound has been explored in recent studies, with researchers focusing on efficient methods to construct the complex bicyclic structure. One notable approach involves the use of transition metal-catalyzed cyclization reactions, which allow for the formation of the strained cyclopropane rings under mild conditions. These methods not only enhance the yield but also provide insights into the stereochemical outcomes of such reactions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid. By employing density functional theory (DFT) calculations, scientists have been able to map the molecular orbitals and understand the distribution of electron density within the molecule. These findings are crucial for predicting the compound's behavior in various chemical environments and its potential applications in electronic materials.

In terms of applications, this compound has shown promise in the development of novel materials for optoelectronic devices. The thiophene moiety is known for its role in conjugated systems, which are essential for light absorption and charge transport in devices such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). The integration of strained cyclopropane rings into such systems could potentially enhance their performance by modifying electronic transitions and improving device efficiency.

Moreover, the carboxylic acid group present in this compound provides versatility in terms of functionalization. Researchers have explored its ability to form covalent bonds with other molecules, enabling the creation of hybrid materials with tailored properties. For instance, coupling this compound with conductive polymers or nanoparticles could lead to innovative materials for energy storage applications.

The stability and reactivity of 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid under various conditions have also been investigated. Studies have shown that the strained cyclopropane rings make the molecule susceptible to ring-opening reactions under specific stimuli, such as heat or light. These reactions offer opportunities for controlled transformations, which could be harnessed in synthesis or catalysis.

In conclusion, 3-[2-(2-Methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid represents a fascinating example of how structural complexity can lead to unique chemical properties and diverse applications. With ongoing research uncovering new aspects of its chemistry and potential uses, this compound continues to be a subject of intense interest in both academic and industrial settings.